BR103
Overview
Description
BR103 is a C3aR-selective agonist that is metabolically stable.
Scientific Research Applications
Groundwater Tracing and Management
Research has shown that boron-10 (as 10 B-enriched boric acid) can be an effective tracer for groundwater management. In a study focusing on managed aquifer recharge (MAR) projects, boron-10 was used to demonstrate subsurface residence time for pathogenic microorganism control. This isotopic tracer is attractive due to its accurate and affordable measurements and requires less mass to tag a water volume compared to concentration-based salt tracers like Bromide (Br-) (Clark, 2015).
Cardiac Syndrome Study
The study of mutations in SCN10A, a neuronal sodium channel gene, has been linked to the development of Brugada syndrome (BrS), a sudden cardiac death syndrome. SCN10A mutations were found in 16.7% of BrS probands, contributing to a greater understanding of the genetic basis of this condition (Hu et al., 2014).
Cellular Proliferation Analysis
The proliferating cell nuclear antigen (PCNA) and Bromodeoxyuridine‐labelling index (BrdUrd‐LI) were studied to analyze different proliferative conditions in vitro. This research aids in understanding cell cycle progression and can be applied in cancer research and other fields where cell proliferation is a key factor (Lohr et al., 1995).
Genetic Study in Brugada Syndrome
Another study on Brugada syndrome (BrS) focused on identifying genetic variations in SCN10A at loci associated with QRS duration. This study enhances our understanding of the genetic aspects of BrS, particularly in SCN5A mutation-negative cases (Behr et al., 2015).
Histone Modification and Transcription Elongation
Research on histone crosstalk, particularly between H3S10ph and H4K16ac, has shown its role in mediating transcription elongation. This study offers insights into the molecular mechanisms of gene expression regulation (Zippo et al., 2009).
Probiotic Research
Studies on Bifidobacterium breve have shown its role in inducing IL-10-producing Tr1 cells in the colon. This research is relevant for understanding the effects of probiotics on intestinal health and immune regulation (Jeon et al., 2012).
properties
CAS RN |
1434873-26-3 |
|---|---|
Product Name |
BR103 |
Molecular Formula |
C24H28N6O3 |
Molecular Weight |
448.53 |
IUPAC Name |
(2-Benzhydryl-5-methyl-1H-imidazole-4-carbonyl)-L-arginine |
InChI |
InChI=1S/C24H28N6O3/c1-15-20(22(31)29-18(23(32)33)13-8-14-27-24(25)26)30-21(28-15)19(16-9-4-2-5-10-16)17-11-6-3-7-12-17/h2-7,9-12,18-19H,8,13-14H2,1H3,(H,28,30)(H,29,31)(H,32,33)(H4,25,26,27)/t18-/m0/s1 |
InChI Key |
RFBOIZXPIAOMAX-SFHVURJKSA-N |
SMILES |
N=C(N)NCCC[C@@H](C(O)=O)NC(C1=C(C)NC(C(C2=CC=CC=C2)C3=CC=CC=C3)=N1)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BR-103; BR 103; BR103 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(1R)-1-(3-cyclopropyloxy-4-fluorophenyl)-1-[3-fluoro-5-(1,1,2,2-tetrafluoroethoxy)phenyl]-2-phenylethyl]-4-fluoro-3-(trifluoromethyl)benzamide](/img/structure/B606252.png)
![6-(4-chlorophenyl)-3-(4-((3,3-difluoro-1-hydroxycyclobutyl)methoxy)-3-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B606255.png)
![(r)-6-(4-Chlorophenyl)-3-(4-(2-cyclopropyl-2-hydroxyethoxy)-3-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3h)-one](/img/structure/B606258.png)
![(R)-N-(isoquinolin-3-yl)-4H-1'-azaspiro[oxazole-5,3'-bicyclo[2.2.2]octan]-2-amine](/img/structure/B606265.png)
